![molecular formula C16H18N2O4 B2526930 1-[(6-Hydroxy-2-oxochromen-4-yl)methyl]piperidine-4-carboxamide CAS No. 903189-41-3](/img/structure/B2526930.png)
1-[(6-Hydroxy-2-oxochromen-4-yl)methyl]piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(6-Hydroxy-2-oxochromen-4-yl)methyl]piperidine-4-carboxamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is also known as HOCPCA and has been synthesized using different methods.
Scientific Research Applications
Discovery and Optimization of Inhibitors
1-[(6-Hydroxy-2-oxochromen-4-yl)methyl]piperidine-4-carboxamide derivatives have been explored in various scientific research areas, including the discovery of inhibitors for specific enzymes and receptors. For instance, compounds structurally related to this compound have been identified as inhibitors of soluble epoxide hydrolase, an enzyme involved in the metabolism of epoxides to diols, which plays a role in various physiological processes including inflammation and blood pressure regulation. Such inhibitors were discovered through high-throughput screening and lead optimization work, highlighting the molecule's potential in therapeutic applications (R. Thalji et al., 2013).
Synthesis and Chemical Properties
Research has also focused on the synthesis and evaluation of the chemical properties of compounds related to this compound. Studies have developed convergent, stereoselective, and economical syntheses of related compounds, demonstrating their applications in drug development. These syntheses involve various chemical reactions and processes, including asymmetric hydrogenation and biocatalytic processes, to produce compounds with potential pharmacological activities (Reginald O. Cann et al., 2012).
Antagonist and Binding Studies
Additionally, compounds structurally akin to this compound have been studied as antagonists for specific receptors. For example, research into N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (a compound with a somewhat related structure) provided insights into its molecular interaction with the CB1 cannabinoid receptor. Such studies involve conformational analysis and molecular modeling to understand the binding and activity of these compounds at the receptor level, offering a basis for the development of new therapeutic agents (J. Shim et al., 2002).
Mechanism of Action
Target of Action
They play a significant role in the pharmaceutical industry and are among the most important synthetic fragments for designing drugs .
Mode of Action
The mode of action would depend on the specific target of the compound. For example, a series of 2-amino-4-(1-piperidine) pyridine derivatives were designed as clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitors .
Future Directions
Properties
IUPAC Name |
1-[(6-hydroxy-2-oxochromen-4-yl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4/c17-16(21)10-3-5-18(6-4-10)9-11-7-15(20)22-14-2-1-12(19)8-13(11)14/h1-2,7-8,10,19H,3-6,9H2,(H2,17,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZCDUFFGOPXITQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)CC2=CC(=O)OC3=C2C=C(C=C3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.